![molecular formula C15H14O3 B6397424 4-(3,5-Dimethylphenyl)-3-hydroxybenzoic acid, 95% CAS No. 1261902-07-1](/img/structure/B6397424.png)
4-(3,5-Dimethylphenyl)-3-hydroxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3,5-Dimethylphenyl)-3-hydroxybenzoic acid, commonly known as 3,5-DMBA, is a synthetic compound that has been the subject of much scientific research. It is an analog of a naturally occurring compound, 3-hydroxybenzoic acid, which is an important intermediate in the biosynthesis of many plant secondary metabolites. 3,5-DMBA is of particular interest due to its wide range of potential applications in scientific research, such as its ability to modulate the activity of enzymes and proteins, and its potential use as a drug for treating certain diseases.
Scientific Research Applications
3,5-DMBA has been used in a variety of scientific research applications, including the investigation of enzyme and protein activity, the study of cell signaling pathways, and the development of drugs for treating certain diseases. For example, 3,5-DMBA has been used to study the activity of the enzyme tyrosinase, which is involved in the biosynthesis of melanin. It has also been used to study the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators. 3,5-DMBA has also been used to investigate the role of the protein kinase C in cell signaling pathways, and as a potential drug for the treatment of certain cancers.
Mechanism of Action
The exact mechanism of action of 3,5-DMBA is not fully understood. However, it is believed to act by modulating the activity of enzymes and proteins, such as tyrosinase, COX-2, and protein kinase C. It is thought to bind to these proteins and enzymes and alter their activity in a manner that is beneficial for scientific research.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,5-DMBA are not fully understood. However, it has been reported to have an inhibitory effect on the activity of tyrosinase, COX-2, and protein kinase C. It has also been reported to have an inhibitory effect on the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The main advantages of using 3,5-DMBA in laboratory experiments are its relatively simple synthesis, its relatively low cost, and its ability to modulate the activity of enzymes and proteins. The main limitation of using 3,5-DMBA is that its exact mechanism of action is not fully understood.
Future Directions
In order to better understand the mechanism of action of 3,5-DMBA, future research should focus on determining the exact binding sites on enzymes and proteins, and the effect of 3,5-DMBA on these binding sites. Additionally, further research should be conducted to better understand the biochemical and physiological effects of 3,5-DMBA, and to determine its potential as a therapeutic agent for treating certain diseases. Finally, further research should be conducted to investigate the potential of 3,5-DMBA as a tool for modulating the activity of enzymes and proteins in a variety of scientific research applications.
Synthesis Methods
The synthesis of 3,5-DMBA is relatively straightforward and involves the reaction of 3-hydroxybenzoic acid with 3,5-dimethylphenyl bromide in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an aqueous solution at a temperature of around 100°C. The resulting product is a white solid, which can be isolated and purified by recrystallization.
properties
IUPAC Name |
4-(3,5-dimethylphenyl)-3-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-9-5-10(2)7-12(6-9)13-4-3-11(15(17)18)8-14(13)16/h3-8,16H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDOYBFBIPUSIKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=C(C=C(C=C2)C(=O)O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80689019 |
Source
|
Record name | 2-Hydroxy-3',5'-dimethyl[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80689019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261902-07-1 |
Source
|
Record name | 2-Hydroxy-3',5'-dimethyl[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80689019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.